3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide

• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 3-propoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C21H24N2O3/c1-2-14-26-19-7-5-6-17(15-19)20(24)22-18-10-8-16(9-11-18)21(25)23-12-3-4-13-23/h5-11,15H,2-4,12-14H2,1H3,(H,22,24)
• InChI Key: BLNKHSUAWPKOFC-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCC3

Description

3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide, also known as PPB, is a small molecule that has been extensively studied for its potential use in scientific research. PPB is a potent inhibitor of the ATP-binding cassette (ABC) transporter protein, which plays a critical role in drug resistance in cancer cells.

Mechanism of Action

3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide inhibits the ABC transporter protein by binding to its nucleotide-binding domain (NBD). This prevents the protein from hydrolyzing ATP, which is required for the protein to function. The inhibition of the ABC transporter protein leads to an increase in intracellular drug concentration, making cancer cells more susceptible to chemotherapy drugs.
Biochemical and Physiological Effects
3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. 3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has also been shown to sensitize cancer cells to chemotherapy drugs, making them more effective in killing cancer cells. In addition, 3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been studied for its potential use in treating other diseases, such as cystic fibrosis, where the ABC transporter protein plays a role in the disease progression.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide in lab experiments is its potency and specificity. 3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide is a potent inhibitor of the ABC transporter protein and has been shown to sensitize cancer cells to chemotherapy drugs. However, one of the limitations of using 3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide in lab experiments is its potential toxicity. 3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to have cytotoxic effects on some cells, and its toxicity needs to be carefully evaluated before use in lab experiments.

Future Directions

There are several future directions for the study of 3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide. One potential direction is the development of more potent and selective inhibitors of the ABC transporter protein. Another potential direction is the study of the mechanism of action of 3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide and its effects on other cellular processes. 3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has also been studied for its potential use in treating other diseases, such as cystic fibrosis, and further research is needed to evaluate its efficacy in these diseases. In addition, the potential toxicity of 3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide needs to be further evaluated to ensure its safety for use in lab experiments.

Synthesis Methods

3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 4-aminobenzamide with pyrrolidine-1-carbonyl chloride to form N-(1-pyrrolidinylcarbonyl)-4-aminobenzamide. This intermediate is then reacted with 3-propoxybenzoyl chloride to form the final product, 3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide. The synthesis of 3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been optimized to produce high yields and purity.

Scientific Research Applications

3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been extensively studied for its potential use in scientific research. It has been shown to inhibit the ABC transporter protein, which plays a critical role in drug resistance in cancer cells. 3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been used to sensitize cancer cells to chemotherapy drugs, making them more effective in killing cancer cells. 3-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has also been studied for its potential use in treating other diseases, such as cystic fibrosis, where the ABC transporter protein plays a role in the disease progression.